![molecular formula C5H9N3O4 B3039303 A-D-Xylopyranosyl azide CAS No. 100842-21-5](/img/structure/B3039303.png)
A-D-Xylopyranosyl azide
Overview
Description
A-D-Xylopyranosyl azide is a chemical compound composed of an azide group attached to the xylopyranose moiety. The xylopyranose motif is widely distributed in the plant kingdom, primarily as a constituent of hemicelluloses. In contrast, D-xylose, the monosaccharide unit of xylopyranose, is relatively uncommon in mammalian cells and is mainly found in the structures of proteoglycans .
Synthesis Analysis
The preparation of this compound involves various synthetic routes. These can be categorized based on the nature of the glycosidic linkage and the aglycone moiety. Both chemical and enzymatic pathways have been explored for the synthesis of β-xylopyranosides, including this compound .
Molecular Structure Analysis
The molecular structure of this compound consists of a xylopyranose ring with an azide group attached to one of the hydroxyl groups. The azide functional group (-N₃) is composed of three nitrogen atoms. The xylopyranose ring itself is a six-membered pyranose ring with a specific arrangement of hydroxyl groups and a glycosidic linkage .
Chemical Reactions Analysis
This compound can participate in various chemical reactions. For instance, it can undergo copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions with azide-reactive triple bond-containing hydrophobic agents. These reactions enable the functionalization of the xylopyranose scaffold with diverse moieties for specific applications .
Scientific Research Applications
Synthesis of Triazoles for Inhibitor Design : A-D-Xylopyranosyl azide is used in the synthesis of 1,2,3-triazoles, which are potential glycogen phosphorylase inhibitors. This application is significant for the design of glycomimetics, molecules that mimic the structure of sugars and can modulate biological processes (Goyard et al., 2012).
Building Blocks for Iminosugar Conjugates : Azide-armed α-1-C-alkyl-imino-d-xylitol derivatives, synthesized from this compound, are used as key building blocks for the preparation of multivalent iminosugars. These are of biological interest due to their potential applications in enzyme inhibition and disease treatment (Decroocq et al., 2011).
Xyloglucan Research : Studies on xyloglucan, a polysaccharide found in the cell walls of plants, involve the use of this compound. These studies help in understanding plant cell growth and the role of xyloglucan in various plant functions (Fry, 1989).
Click-Chemistry with Nucleic Acids : this compound is utilized in click chemistry applications, particularly in the modification and incorporation of azide and alkyne groups within biological scaffolds like nucleic acids. This has broad implications in biology, biochemistry, and biotechnology (Fantoni et al., 2021).
Enzymatic Studies : Research on enzymes such as β-D-xylosidases from various sources, including fungi and bacteria, often involves this compound. These studies are crucial for understanding the biochemical properties and industrial applications of these enzymes (Polizeli et al., 2005).
Synthesis of Novel Sugar Derivatives : this compound is used in the synthesis of new sugar derivatives, which have potential antimicrobial effects. This application is vital in the search for new antibacterial and antifungal agents (alsaidy, 2015).
Mechanism of Action
Target of Action
A-D-Xylopyranosyl azide (XylAz) is a compound consisting of a xylose sugar derivative and an azide functional group. It primarily targets enzymes involved in the degradation of plant cell wall polysaccharides, specifically those involved in the hydrolysis of α-L-arabinosyl linkages . These enzymes, known as α-L-arabinofuranosidases (α-L-ABFs), play a crucial role in the degradation of arabinoxylan and arabinan .
Mode of Action
The interaction of this compound with its targets results in the cleavage of arabinose decorations located at arabinoxylan chain extremities . This action is facilitated by the azide functional group present in the compound. The compound can convert the double arabinose decorations present on arabinoxylan into single O2- or O3-linked decorations . This enzyme acts in synergy with GH62-1234 (RcAbf62A m2,3), a GH62 α-L-ABF which hydrolyzes α-(1→3) or α-(1→2)-arabinosyl linkages present on polysaccharides and arabinoxylooligosaccharides monodecorated .
Biochemical Pathways
The action of this compound affects the biochemical pathways involved in the degradation of plant cell wall polysaccharides. Specifically, it impacts the degradation of arabinoxylan and arabinan, key components of hemicelluloses . The compound’s action results in the removal of all the decorations present in the backbone of arabinoxylan and arabinan .
Result of Action
The action of this compound results in significant molecular and cellular effects. It facilitates the degradation of plant cell wall polysaccharides by removing arabinose decorations from arabinoxylan and arabinan . This action enhances the efficiency of enzymes involved in the degradation of these polysaccharides .
Biochemical Analysis
Biochemical Properties
A-D-Xylopyranosyl azide plays a significant role in biochemical reactions, particularly in the context of glycosylation processes. This compound interacts with various enzymes, proteins, and other biomolecules. One of the key enzymes that this compound interacts with is α-xylosidase, which is involved in the hydrolysis of xyloglucan oligosaccharides . The interaction between this compound and α-xylosidase results in the release of D-xylose from isoprimeverose and xyloglucan oligosaccharides . This interaction is crucial for the degradation of xyloglucan, a major plant hemicellulosic polysaccharide.
Cellular Effects
This compound has notable effects on various types of cells and cellular processes. In plant cells, this compound influences cell wall remodeling by participating in the degradation of xyloglucan . This process is essential for plant growth and development. Additionally, this compound can impact cell signaling pathways, gene expression, and cellular metabolism by modulating the availability of xyloglucan oligosaccharides, which serve as signaling molecules in plant cells.
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific enzymes and proteins. This compound binds to the active site of α-xylosidase, facilitating the hydrolysis of xyloglucan oligosaccharides . This binding interaction is characterized by the formation of hydrogen bonds and van der Waals forces between this compound and the enzyme. Additionally, this compound may act as an inhibitor or activator of other enzymes involved in glycosylation processes, thereby influencing gene expression and cellular metabolism.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it may degrade over extended periods, leading to a decrease in its efficacy . Long-term exposure to this compound in in vitro or in vivo studies has been observed to result in sustained modulation of cellular processes, including cell wall remodeling and gene expression.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound may enhance the activity of enzymes involved in glycosylation processes, leading to improved cellular function. At high doses, this compound may exhibit toxic or adverse effects, including enzyme inhibition and disruption of cellular metabolism . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical effects without causing toxicity.
Metabolic Pathways
This compound is involved in several metabolic pathways, particularly those related to glycosylation and carbohydrate metabolism. This compound interacts with enzymes such as α-xylosidase and β-glucosidase, which are responsible for the hydrolysis of xyloglucan oligosaccharides . The metabolic pathways involving this compound also include the synthesis and degradation of glycosaminoglycans, which are essential for cellular function and signaling.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound is transported across cell membranes via glycoside transporters, which facilitate its uptake and distribution within the cell . Once inside the cell, this compound may localize to specific compartments, such as the endoplasmic reticulum and Golgi apparatus, where it participates in glycosylation processes.
Subcellular Localization
The subcellular localization of this compound is crucial for its activity and function. This compound is primarily localized in the endoplasmic reticulum and Golgi apparatus, where it is involved in the synthesis and modification of glycoproteins and glycolipids . The targeting signals and post-translational modifications of this compound direct it to these specific compartments, ensuring its proper function in glycosylation processes.
properties
IUPAC Name |
2-azidooxane-3,4,5-triol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9N3O4/c6-8-7-5-4(11)3(10)2(9)1-12-5/h2-5,9-11H,1H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVWBURHISBVZHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(C(C(O1)N=[N+]=[N-])O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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